Cas no 7423-05-4 (1H-Pyrazole, 4,5-dihydro-1-methyl-)

• Product Name: 1H-Pyrazole, 4,5-dihydro-1-methyl-
• CAS No: 7423-05-4
• MF: C₄H₈N₂
• MW: 84.1197204589844
• CID: 541318
• PubChem ID: 13330488
• Update Time: 2025-04-19

1H-Pyrazole, 4,5-dihydro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 4,5-dihydro-1-methyl-
• DTXSID20537065
• 1-methyl-2-pyrazoline
• 1-Methyl-4,5-dihydro-1H-pyrazole
• 7423-05-4

• Inchi： 1S/C4H8N2/c1-6-4-2-3-5-6/h3H,2,4H2,1H3
• InChI Key： FNOKJRGVMILSFT-UHFFFAOYSA-N
• SMILES： N1(C)CCC=N1

Computed Properties

• Exact Mass: 84.06884
• Monoisotopic Mass: 84.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 67.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 15.6Ų

Experimental Properties

• PSA: 15.6